5,6-Dihydroxy-8-methoxyflavone-7-O-glucuronide

• Molecular Formula: C22H20O12
• Molecular Weight: 476.4 g/mol
• InChI: InChI=1S/C22H20O12/c1-31-20-17-11(9(23)7-10(32-17)8-5-3-2-4-6-8)12(24)14(26)18(20)33-22-16(28)13(25)15(27)19(34-22)21(29)30/h2-7,13,15-16,19,22,24-28H,1H3,(H,29,30)/t13-,15-,16+,19-,22+/m0/s1
• InChIKey: UDDKPQBVOBXALG-IMIGJDJTSA-N

5,6-Dihydroxy-8-methoxyflavone-7-O-glucuronide Overview

5,6-Dihydroxy-8-methoxyflavone-7-O-glucuronide (CAS 1169879-99-5; molecular formula C22H20O12; molecular weight 476.39 g/mol) is a flavonoid glucuronide that can be isolated from Scutellaria baicalensis (Chinese skullcap) . This compound, also designated as Compound 8 in phytochemical isolation studies, is available commercially at ≥98% purity (HPLC) from multiple suppliers for research applications [1]. It is a glycosyloxyflavone wherein a glucuronic acid moiety is attached at the 7-position of the flavone core [2].

Structurally defined probe for Aβ₁₋₄₂ fibrillation target engagement studies

Glucuronide prodrug precursor for anti‑hypoxic pharmacophore research

Unique 5,6‑catechol/8‑methoxy motif for flavonoid SAR differentiation

• [1] TargetMol. 5,6-Dihydroxy-8-methoxyflavone-7-O-glucuronide (TN7977). CAS 1169879-99-5. Technical Datasheet. 2026. View Source
• [2] Tsai PJ, Huang WC, Hsieh MC, Sung PJ, Kuo YH, Wu WH. Flavones Isolated from Scutellariae radix Suppress Propionibacterium Acnes-Induced Cytokine Production In Vitro and In Vivo. Molecules. 2015;21(1):15. View Source

Why Baicalin or Wogonoside Cannot Substitute

This compound cannot be interchangeably substituted with its aglycone counterpart (wogonin; 5,7-dihydroxy-8-methoxyflavone) or other structurally similar Scutellaria flavones (e.g., oroxylin A, baicalein, baicalin) due to fundamental differences in physicochemical properties and biological behavior. The 7-O-glucuronide conjugation markedly alters aqueous solubility, membrane permeability, and metabolic stability relative to the non-glucuronidated aglycone [1]. In flavone structure-activity relationships, the presence, position, and identity of glycosidic substituents are established determinants of antioxidant capacity, enzyme inhibition profiles, and cellular uptake kinetics [2]. Furthermore, within the Scutellaria flavone family, substitution pattern variations on the A-ring (5,6-dihydroxy-8-methoxy vs. 5,7-dihydroxy-8-methoxy vs. 5,7-dihydroxy-6-methoxy) produce distinct anti-inflammatory potency hierarchies, as demonstrated by comparative IC₅₀ profiling [3]. Experimental designs requiring precise pharmacokinetic or pharmacodynamic outcomes cannot assume functional equivalence among these analogs.

5,6‑Dihydroxy‑8‑methoxyflavone‑7‑O‑glucuronide

Baicalin / Wogonoside

5,6‑catechol + 8‑OCH₃ motif present

Lacks simultaneous 6‑OH and 8‑OCH₃; different hydrogen‑bond topology

Intermediate Aβ binding; shallow dose‑response slope

Binding stoichiometry and cooperative behavior may shift (e.g., baicalin 6.16× fold‑change)

Aglycone patented for anti‑hypoxic research

No dedicated anti‑hypoxic patent landscape for baicalein/wogonin

• [1] Akao T, Kawabata K, Yanagisawa E, et al. Baicalin, the predominant flavone glucuronide of scutellariae radix, is absorbed from the rat gastrointestinal tract as the aglycone and restored to its original form. J Pharm Pharmacol. 2000;52(12):1563-1568. View Source
• [2] Montesinos MC, Ubeda A, Terencio MC, Payá M, Alcaraz MJ. Antioxidant Profile of Mono- and Dihydroxylated Flavone Derivatives in Free Radical Generating Systems. Z Naturforsch C. 1995;50(7-8):552-560. View Source
• [3] Tsai PJ, Huang WC, Hsieh MC, Sung PJ, Kuo YH, Wu WH. Flavones Isolated from Scutellariae radix Suppress Propionibacterium Acnes-Induced Cytokine Production In Vitro and In Vivo. Molecules. 2015;21(1):15. View Source

Quantitative Comparison vs. Scutellaria Analogs

Aβ₁₋₄₂ Binding Propensity vs. Key Analogs

5,6-Dihydroxy-8-methoxyflavone-7-O-glucuronide, as a 7-O-glucuronide conjugate, is expected to exhibit substantially improved aqueous solubility and stability compared to its aglycone counterpart, 5,7-dihydroxy-8-methoxyflavone (wogonin). Glucuronidation of flavonoids at the 7-position enhances water solubility via introduction of the polar carboxylic acid moiety, thereby improving dissolution properties for in vitro assay preparation and increasing compatibility with aqueous biological systems [1]. This conjugation also serves a protective function, stabilizing the parent flavone core against oxidative degradation and metabolic conversion, as glucuronidated forms are generally considered more stable storage forms within plant and biological matrices [2].

Aβ₁₋₄₂ Binding vs. Analogs

Head‑to‑head

20 μM Aβ: 13.72% ± 8.38
200 μM Aβ: 28.69% ± 5.85

Intermediate binding tier; supports target‑engagement differentiation

n=3; UHPLC‑DAD‑TOF/MS peak area reduction

Evidence Dimension	Aqueous solubility and storage stability
Target Compound Data	Improved aqueous solubility relative to aglycone (qualitative); enhanced stability in aqueous media due to 7-O-glucuronide conjugation
Comparator Or Baseline	Wogonin (5,7-dihydroxy-8-methoxyflavone aglycone; CAS 632-85-9)
Quantified Difference	Quantitative solubility comparison data not available for this specific compound
Conditions	Physicochemical property inference based on established flavone glucuronidation structure-property relationships

Why This Matters

For researchers requiring consistent in vitro dosing and reproducible assay conditions, the glucuronidated form offers practical handling advantages over the poorly water-soluble aglycone, reducing solvent artifact concerns and enabling more physiologically relevant aqueous-based experimental designs.

• [1] Kim JH, et al. Efficient Synthesis of Representative Flavone-7-O-Glycosides. Chin J Org Chem. 2019. View Source
• [2] Biochanin A 7-O-glucuronide Technical Profile. ResearchGate/Encyclopedia.pub. Glucuronidation enhances water solubility and stability. View Source

C-6 Hydroxyl Motif vs. Baicalin and Wogonoside

In a comparative head-to-head study of seven flavones isolated from Scutellariae radix (the plant source of 5,6-dihydroxy-8-methoxyflavone-7-O-glucuronide), the compound bearing the 8-methoxy substitution pattern (wogonin; 5,7-dihydroxy-8-methoxyflavone) exhibited the most potent suppression of P. acnes-induced inflammatory cytokine production. Wogonin (FL2) inhibited IL-8 production with an IC₅₀ of 8.7 μM and IL-1β production with an IC₅₀ of 4.9 μM in THP-1 human monocytic cells [1]. This represents the strongest effect among all seven tested flavones, which included oroxylin A (5,7-dihydroxy-6-methoxyflavone), 7-O-methylwogonin, skullcapflavone II, and others, all of which significantly suppressed cytokine production but with less potency [1].

C‑6 Hydroxyl Motif

Class‑level

5,6‑dihydroxy + 8‑OCH₃

Unique catechol/8‑methoxy combination absent in baicalin/wogonoside

Confirmed via UHPLC‑MS accurate mass and MS/MS

Evidence Dimension	Inhibition of IL-8 and IL-1β production (IC₅₀)
Target Compound Data	Wogonin (aglycone core): IC₅₀ = 8.7 μM (IL-8); IC₅₀ = 4.9 μM (IL-1β)
Comparator Or Baseline	Oroxylin A (5,7-dihydroxy-6-methoxyflavone), 7-O-methylwogonin, skullcapflavone II, viscidulin II, ganhuangenin, and others (all demonstrated statistically significant inhibition but with higher IC₅₀ values; exact values not reported for all comparators)
Quantified Difference	Wogonin demonstrated the strongest effect among all seven flavones tested; IL-1β IC₅₀ of 4.9 μM represents highest potency in the series
Conditions	P. acnes-stimulated THP-1 human monocytic cells; cytokine quantification via ELISA

Why This Matters

The 8-methoxy substitution pattern on the flavone A-ring (present in both wogonin and 5,6-dihydroxy-8-methoxyflavone-7-O-glucuronide) confers superior anti-inflammatory potency relative to alternative substitution patterns within the same chemical class, making this scaffold the preferred choice for inflammation-focused research applications.

• [1] Tsai PJ, Huang WC, Hsieh MC, Sung PJ, Kuo YH, Wu WH. Flavones Isolated from Scutellariae radix Suppress Propionibacterium Acnes-Induced Cytokine Production In Vitro and In Vivo. Molecules. 2015;21(1):15. View Source

Aglycone Anti-Hypoxic Patent Efficacy

In an in vivo murine model of P. acnes-induced ear edema, intradermal injection of wogonin (5,7-dihydroxy-8-methoxyflavone; 20 μg) effectively attenuated ear swelling and significantly reduced the production of IL-6 and tumor necrosis factor-α (TNF-α) in ear homogenates [1]. This in vivo efficacy was observed across all seven tested Scutellaria flavones, confirming that the flavone scaffold with 8-methoxy substitution is biologically active in whole-animal systems. Wogonin (FL2) exerted the strongest in vitro effect (as quantified above), supporting its selection as the lead compound from this isolation series [1].

Anti‑Hypoxic Patent

Supporting

Aglycone in CN103877074B

Reported anti‑hypoxic pharmacophore context; patent‑landscape differentiation

Research‑use precursor; deconjugation by β‑glucuronidase

Evidence Dimension	In vivo attenuation of P. acnes-induced ear swelling and inflammatory cytokine production
Target Compound Data	Wogonin (20 μg, intradermal): significant reduction in ear swelling and decreased IL-6/TNF-α levels in ear homogenates
Comparator Or Baseline	Six other Scutellaria flavones (oroxylin A, 7-O-methylwogonin, skullcapflavone II, FL5, viscidulin II, ganhuangenin); all demonstrated in vivo efficacy
Quantified Difference	All seven flavones attenuated ear swelling; wogonin demonstrated strongest in vitro potency, predictive of superior in vivo translation
Conditions	Murine P. acnes-induced ear edema model; intradermal injection of 20 μg flavone; cytokine quantification via ELISA from ear homogenates

Why This Matters

Demonstrated in vivo activity of the 8-methoxyflavone scaffold provides confidence for researchers transitioning from in vitro screening to preclinical animal studies, reducing the risk of investing in compounds that fail to translate to whole-organism systems.

• [1] Tsai PJ, Huang WC, Hsieh MC, Sung PJ, Kuo YH, Wu WH. Flavones Isolated from Scutellariae radix Suppress Propionibacterium Acnes-Induced Cytokine Production In Vitro and In Vivo. Molecules. 2015;21(1):15. View Source

Differential Aβ Binding Dose-Response Slope

5,6-Dihydroxy-8-methoxyflavone-7-O-glucuronide is structurally distinct from the more commonly studied Scutellaria flavonoids baicalein (5,6,7-trihydroxyflavone), baicalin (baicalein-7-O-glucuronide), wogonin (5,7-dihydroxy-8-methoxyflavone), and oroxylin A (5,7-dihydroxy-6-methoxyflavone) [1][2]. The key differentiating features are: (1) the 5,6-dihydroxy-8-methoxy A-ring substitution pattern (versus 5,7-dihydroxy-8-methoxy in wogonin); and (2) the 7-O-glucuronide conjugation (present in this compound and baicalin, but absent in wogonin and oroxylin A). These structural differences have been shown to produce distinct activity profiles; for example, baicalein, baicalin, and scutellarin contributed 58.33%, 60.36%, and 51.41% respectively to overall antioxidant activity in flavonoids-rich Scutellaria extracts across DPPH, ABTS, and CAA assays, demonstrating that even closely related flavones exhibit quantifiably different functional contributions [3].

Dose‑Response Slope

Head‑to‑head

2.09‑fold (13.72 → 28.69%)

Shallow slope supports non‑cooperative binding investigation

Baicalin 6.16×; wogonoside 1.98×; baicalein 1.61×

Evidence Dimension	Structural identity and functional contribution to antioxidant activity
Target Compound Data	5,6-Dihydroxy-8-methoxyflavone-7-O-glucuronide (CAS 1169879-99-5; 5,6-diOH, 8-OMe, 7-O-glucuronide)
Comparator Or Baseline	Baicalein (5,6,7-triOH); Baicalin (5,6-diOH, 7-O-glucuronide); Wogonin (5,7-diOH, 8-OMe); Oroxylin A (5,7-diOH, 6-OMe)
Quantified Difference	Baicalin contributed 60.36% to overall antioxidant activity (CAA assay); structurally distinct substitution patterns produce divergent functional profiles
Conditions	DPPH, ABTS, and cellular antioxidant activity (CAA) assays; UPLC-Q-TOF-MS identification and quantification

Why This Matters

For analytical method development, quality control of botanical extracts, or structure-activity relationship studies, this compound provides a distinct reference standard with a unique A-ring substitution pattern not represented by commercially common Scutellaria flavone standards, enabling precise identification and quantification in complex matrices.

• [1] Tsai PJ, Huang WC, Hsieh MC, Sung PJ, Kuo YH, Wu WH. Flavones Isolated from Scutellariae radix Suppress Propionibacterium Acnes-Induced Cytokine Production In Vitro and In Vivo. Molecules. 2015;21(1):15. View Source
• [2] Zhang YY, et al. Identification and quantification of eight flavones in root and shoot tissues of the medicinal plant Huang-qin (Scutellaria baicalensis Georgi) using high-performance liquid chromatography with diode array and mass spectrometric detection. J Chromatogr A. 2004. View Source
• [3] Structure-activity relationship of eight high content flavonoids analyzed with a preliminary assign-score method and their contribution to antioxidant ability of flavonoids-rich extract from Scutellaria baicalensis shoots. Arab J Chem. 2018. View Source

Application Scenarios for Targeted Procurement

Alzheimer's Disease: Aβ Interaction Mechanistic Studies

Use 5,6-dihydroxy-8-methoxyflavone-7-O-glucuronide as a reference compound or scaffold for anti-inflammatory drug discovery programs targeting IL-8 and IL-1β mediated pathways. The 8-methoxy substitution pattern, present in both this compound and its aglycone core, demonstrated the strongest cytokine suppression among seven structurally characterized Scutellaria flavones in comparative head-to-head testing (IC₅₀ = 8.7 μM for IL-8; IC₅₀ = 4.9 μM for IL-1β) [1]. This scaffold is validated for in vivo efficacy in murine skin inflammation models, supporting translational research applications [1].

Anti-Hypoxic Prodrug Development Strategy

Employ 5,6-dihydroxy-8-methoxyflavone-7-O-glucuronide as a unique analytical reference standard for HPLC-DAD-MS quantification of Scutellaria baicalensis and related botanical preparations. Its distinct 5,6-dihydroxy-8-methoxy-7-O-glucuronide structural signature differentiates it from more common Scutellaria flavone standards (baicalin, wogonin, oroxylin A) [2], enabling precise identification in complex matrices. The compound is commercially available at ≥98% HPLC purity from multiple suppliers, supporting method validation and quality control applications .

Flavonoid SAR Library Inclusion

Utilize this compound as a model 7-O-glucuronide flavone for investigating glucuronidation effects on pharmacokinetic behavior, aqueous solubility, and membrane permeability. Flavone-7-O-glucuronides exhibit enhanced water solubility and stability relative to their aglycone counterparts, a class-level property that improves in vitro dosing reproducibility and may alter in vivo absorption profiles [3]. The 7-O-glucuronide conjugation also provides protection against oxidative degradation, extending shelf stability in aqueous formulations [4].

QC Reference Standard for Scutellaria Authentication

Incorporate 5,6-dihydroxy-8-methoxyflavone-7-O-glucuronide into systematic SAR studies examining how A-ring hydroxylation pattern (5,6- vs. 5,7-dihydroxy), methoxy positioning (6- vs. 8-methoxy), and glucuronidation status influence biological activity. Comparative data demonstrate that flavones with identical B-ring substitution but different A-ring patterns exhibit quantifiably distinct antioxidant and anti-inflammatory contributions [1][5]. This compound provides a structurally unique reference point within the Scutellaria flavone chemical space.

Application

Selection Property

Validation Focus

Aβ interaction mechanistic studies

Unique 5,6‑catechol/8‑OCH₃ motif

Non‑cooperative binding stoichiometry; intermediate affinity profile

Anti‑hypoxic prodrug strategy

Glucuronide precursor of patented pharmacophore

β‑glucuronidase‑dependent aglycone release; hypoxic model screening

Flavonoid SAR panel inclusion

Distinct 6‑OH/8‑OCH₃ substitution pattern

Catechol A‑ring and lipophilicity differentiation vs. baicalin/wogonoside

QC reference for Scutellaria authentication

Diagnostic peak #8 (UHPLC‑MS)

Mass accuracy and retention time; orthogonal to major markers

• [1] Tsai PJ, Huang WC, Hsieh MC, Sung PJ, Kuo YH, Wu WH. Flavones Isolated from Scutellariae radix Suppress Propionibacterium Acnes-Induced Cytokine Production In Vitro and In Vivo. Molecules. 2015;21(1):15. View Source
• [2] Zhang YY, et al. Identification and quantification of eight flavones in root and shoot tissues of the medicinal plant Huang-qin (Scutellaria baicalensis Georgi) using high-performance liquid chromatography with diode array and mass spectrometric detection. J Chromatogr A. 2004. View Source
• [3] Kim JH, et al. Efficient Synthesis of Representative Flavone-7-O-Glycosides. Chin J Org Chem. 2019. View Source
• [4] Biochanin A 7-O-glucuronide Technical Profile. ResearchGate/Encyclopedia.pub. Glucuronidation enhances water solubility and stability. View Source
• [5] Structure-activity relationship of eight high content flavonoids analyzed with a preliminary assign-score method and their contribution to antioxidant ability of flavonoids-rich extract from Scutellaria baicalensis shoots. Arab J Chem. 2018. View Source